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Documented Biological Activities

The table below summarizes the key findings for each compound based on the search results.

Compound Documented Biological Activities Key Context and Gaps

Cimiracemoside
A

Information not available in search results.
One study lists it as a compound used for

quality control standardization [1].

No specific biological activity,
experimental data, or mechanism of

action was found in the provided
sources.

| Cimiracemoside C | AMPK Activation: Classified as an AMPK activator via machine learning analysis

[2]. Activated AMPK in HepaRG liver cells to a similar extent as metformin [3].

Authentication Marker: Serves as a chemical marker to distinguish North American Black Cohosh from

Asian Actaea species [4] [5]. | Data comes from studies on a whole Cimicifuga racemosa extract (Ze 450).

Effects of the isolated compound, its potency, and full mechanism are not fully detailed. |
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The most concrete experimental data for Cimiracemoside C relates to its role in activating AMPK (AMP-

activated protein kinase), a key regulator of cellular energy metabolism.

Experimental Protocol (In Vitro): One study investigated the effects of the Cimicifuga racemosa
extract Ze 450 and its isolated components, including Cimiracemoside C, on AMPK activity.

Cell Line: The experiments were conducted in HepaRG cells, a human liver cell line model
relevant for metabolic studies [3].

Comparison: The activity of the extract and its components was compared to that of
metformin, a well-known AMPK activator and first-line anti-diabetic drug [3].

Finding: The study reported that Cimiracemoside C, along with other extract components,
activated AMPK to the same extent as metformin [3]. This suggests a potential role in

modulating metabolic pathways.

The following diagram outlines the experimental workflow and the proposed metabolic role of

Cimiracemoside C based on this study:
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Proposed Mechanism
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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